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Compound of Interest

Compound Name: D-Iditol

Cat. No.: B057213 Get Quote

Ensuring the safe and compliant disposal of laboratory chemicals is a critical component of

research operations. This document provides detailed, step-by-step guidance for the proper

disposal of D-Iditol, a polyol used in various research applications.

Safety and Handling Precautions
According to safety data sheets, D-Iditol is not classified as a hazardous material under the

2012 OSHA Hazard Communication Standard (29 CFR 1910.1200)[1]. However, standard

laboratory safety protocols should always be followed. This includes wearing appropriate

personal protective equipment (PPE) such as safety glasses and gloves to prevent skin and

eye contact[2]. In case of contact, rinse the affected area cautiously with water[2].

Disposal Procedures for D-Iditol
For non-hazardous substances like D-Iditol, disposal procedures are generally straightforward.

The primary recommended method for the disposal of D-Iditol is via the sanitary sewer

system[3]. This method is suitable for liquid forms or water-soluble solids[4].

Step-by-Step Disposal Protocol:

Confirm Non-Hazardous Status: Before disposal, always verify the chemical's classification.

D-Iditol is considered a non-hazardous waste[1][5]. For unknown chemicals, consult your

institution's Environmental Health and Safety (EHS) department[6].
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Ensure Proper Form for Disposal:

Liquids and Water-Soluble Solids: D-Iditol in liquid solution or as a water-soluble solid can

be disposed of down the drain[3][4].

Solid, Non-Soluble Waste: If D-Iditol is in a solid form that is not readily soluble, it should

be treated as solid laboratory waste. Non-hazardous solid chemicals can typically be

disposed of in the regular trash, but should not be placed in laboratory trash cans that are

handled by custodial staff. Instead, they should be taken directly to the outside

dumpsters[5].

Drain Disposal Procedure:

Turn on the water faucet to create a steady flow of cold water.

Slowly pour the D-Iditol solution into the drain.

Flush the drain with at least an equal volume of water to ensure it is well-diluted and

cleared from the plumbing system[4].

Empty Container Disposal:

Ensure that containers of D-Iditol are completely empty with no freestanding liquids

remaining[5].

Deface the container label by marking through it or removing it to indicate that it no longer

contains the chemical[5].

Dispose of the empty, defaced container in the regular trash or a designated container for

non-hazardous laboratory glassware[5].

Consult Institutional Policies: While these are general guidelines, it is imperative to consult

your institution's specific policies and procedures for non-hazardous waste disposal. Your

local EHS or Laboratory Safety department can provide guidance tailored to your facility's

regulations[6][7][8].

Quantitative Disposal Data
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For non-hazardous substances like D-Iditol, specific quantitative limits for drain disposal are

not typically mandated by federal regulations, but local or institutional guidelines may apply.

The general principle is to ensure adequate dilution.

Parameter Guideline

Disposal Method Sanitary Sewer[3]

Form Liquid or water-soluble solid[4]

Dilution
Flush with an equal or greater volume of

water[4]

Solid Waste
Dispose of directly in outside dumpsters if non-

hazardous[5]

D-Iditol Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of D-Iditol
in a laboratory setting.
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Start: D-Iditol Waste

Is the waste in liquid or
water-soluble solid form?

Dispose down sanitary sewer
with copious amounts of water.

Yes

Treat as non-hazardous
solid waste.

No

Are there empty containers?

Consult institutional policy for
solid waste disposal.

Dispose of directly in
approved dumpster.

Deface or remove label.

Yes

End of Process

No

Dispose of empty container
in regular trash.

Click to download full resolution via product page

Caption: D-Iditol Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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